- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Shanghai Joy Biotech Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
BIOOKE MICROELECTRONICS CO.,LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
N-acyl-phenylthioureas
N-Acyl-Phenylthioureas are a class of organic compounds that have garnered significant interest in the pharmaceutical and agrochemical industries due to their diverse biological activities. These molecules typically consist of an aromatic phenyl ring linked through a sulfur atom to an acyl group, with various substituents available for modification. Their structure allows them to exhibit potent inhibitory effects on various enzyme systems, making them valuable tools in drug discovery efforts.
N-Acyl-phenylthioureas are known for their ability to modulate the activity of key enzymes involved in disease pathways such as proteases, kinases, and acetylcholinesterase. Additionally, these compounds have been explored for their potential use in anti-inflammatory, antimicrobial, and anticancer applications. Due to their structural flexibility, they can be tailored to enhance both potency and selectivity, making them promising candidates for further investigation.
These versatile molecules are often synthesized through multi-step organic synthesis routes involving the coupling of an acylating agent with a thiol-protected phenol derivative. The resulting products undergo various transformations to optimize their biological properties before being evaluated in vitro and in vivo models.
-
Synthesis and Biological Evaluation of 5-Nitrovanillin in Pharmaceutical ApplicationsSynthesis and Biological Evaluation of 5-Nitrovanillin in Pharmaceutical Applications Introduction to 5-Nitrovanillin 5-Nitrovanillin is a derivative of vanillin, a well-known aromatic compound obtained from the seeds of the vanilla plant. It has gained significant attention in recent years due to its potential applications in pharmaceuticals and biomedicine. The addition of a nitro group at the...
-
Ticagrelor's Mechanistic Insights in Cardiovascular Disease Therapy: A Review of Current ResearchTicagrelor's Mechanistic Insights in Cardiovascular Disease Therapy: A Review of Current Research Introduction: Ticagrelor, a potent oral antiplatelet agent, has revolutionized the treatment of cardiovascular diseases by inhibiting platelet activation and aggregation. Its unique mechanism of action makes it a cornerstone in the management of acute coronary syndromes (ACS) and percutaneous coronary...
-
Camptothecin: A Promising Lead Compound in Chemical BiopharmaceuticalsCamptothecin: A Promising Lead Compound in Chemical Biopharmaceuticals Introduction to Camptothecin Camptothecin is a natural alkaloid isolated from the bark of the Chinese tree Camptotheca acuminata. It has garnered significant attention in the field of medicinal chemistry due to its potent biological activities, particularly as an anti-tumor agent. Discovered over three decades ago, camptothecin...
-
(S)-2-Aminobutyramide Hydrochloride: A Chiral Amine with Therapeutic Potential in Chemical Biopharmaceuticals(S)-2-Aminobutyramide Hydrochloride: A Chiral Amine with Therapeutic Potential in Chemical Biopharmaceuticals Introduction to (S)-2-Aminobutyramide Hydrochloride (S)-2-Aminobutyramide Hydrochloride is a chiral compound that has garnered significant attention in the fields of chemistry and biomedicine. As a chiral amine, it exhibits unique properties that make it a promising candidate for various...
-
Sodium Molybdate: A Promising Compound in Chemical BiopharmaceuticalsSodium Molybdate: A Promising Compound in Chemical Biopharmaceuticals Sodium molybdate, a sodium salt of molybdenum acid, has garnered significant attention in the fields of chemistry and biomedicine due to its versatile properties and potential applications. This compound, with the chemical formula Na2MoO4·2H2O, is not only a valuable reagent in analytical chemistry but also exhibits promising...
